Trichlormethylsilan grundlegende Eigenschaften und Reaktivität
Trichlormethylsilan grundlegende Eigenschaften und Reaktivität
Ein umfassender technischer Leitfaden zu den grundlegenden Eigenschaften und der Reaktivität von Trichlormethylsilan.
Dieser Leitfaden richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung und bietet eine detaillierte technische Übersicht über Trichlormethylsilan (CH₃SiCl₃). Er behandelt die physikalischen und chemischen Kerneigenschaften, die Reaktivität, experimentelle Protokolle und Sicherheitsaspekte.
Allgemeine Informationen
Trichlormethylsilan, auch als Methyltrichlorsilan bekannt, ist eine farblose, klare und leichtentzündliche Flüssigkeit mit einem stechenden Geruch.[1] Es gehört zur Gruppe der halogenierten Silane und dient als grundlegende Chemikalie in der organisch-chemischen Synthese.[1] An feuchter Luft raucht es stark infolge der Abspaltung von Chlorwasserstoff.[1]
Quantitative Physikalische und Chemische Eigenschaften
Die quantitativen Daten zu Trichlormethylsilan sind in der folgenden Tabelle zusammengefasst, um einen klaren Vergleich der Eigenschaften zu ermöglichen.
| Eigenschaft | Wert | Einheit | Quellen |
| Summenformel | CH₃Cl₃Si | - | [1] |
| Molare Masse | 149,48 | g·mol⁻¹ | [1] |
| Aggregatzustand | flüssig | - | [1] |
| Dichte (bei 20 °C) | 1,27 - 1,29 | g·cm⁻³ | [1] |
| Schmelzpunkt | -90 | °C | [1] |
| Siedepunkt | 66 | °C | [1] |
| Dampfdruck (bei 20 °C) | 179 - 189 | hPa | [1] |
| Dampfdruck (bei 30 °C) | 274 | hPa | [1] |
| Dampfdruck (bei 40 °C) | 406 | hPa | [1] |
| Dampfdruck (bei 50 °C) | 585 | hPa | [1] |
| Brechungsindex (bei 20 °C) | 1,4106 | - | [1] |
| Flammpunkt | -1 bis 8 | °C | |
| Zündtemperatur | >500 | °C | |
| Explosionsgrenzen | 5.5 - 10.4 | % (v/v) |
Reaktivität
Trichlormethylsilan ist eine elektrophile Substanz, die am Siliciumatom sehr leicht von Nukleophilen angegriffen wird.[2][3] Seine bemerkenswerteste Reaktivität ist die heftige Reaktion mit Wasser.
Hydrolyse
Bei Kontakt mit Wasser hydrolysiert Trichlormethylsilan in einer stark exothermen Reaktion.[2] Dabei entsteht Chlorwasserstoff (HCl) und zunächst Methylsilantriol (CH₃Si(OH)₃).[4] Das Methylsilantriol ist unbeständig und kondensiert sofort weiter zu polymeren Methylsiloxanen, die als weißer, fester Niederschlag ausfallen.[4] Die Reaktion ist so heftig, dass es zu einem starken Aufbrausen durch das entweichende Chlorwasserstoffgas kommt.[4] Das Endprodukt nach dem Trocknen ist ein feines, weißes Pulver.[4]
Bildunterschrift: Hydrolyse von Trichlormethylsilan zu Polymethylsiloxan.
Experimentelle Protokolle
Protokoll 1: Herstellung über die Müller-Rochow-Synthese
Die industrielle Herstellung von Trichlormethylsilan erfolgt zusammen mit anderen Methylchlorsilanen durch die Müller-Rochow-Synthese.[1][3]
Methodik:
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Reaktanten: Gepulvertes Silicium und Chlormethan (CH₃Cl).
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Katalysator: Gepulvertes Kupfer und Kupfer(II)-oxid.
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Reaktionsbedingungen: Die Reaktion wird bei einer Temperatur von 350 °C durchgeführt.[3]
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Prozess: Chlormethan wird über eine Mischung aus Silicium und dem Kupferkatalysator geleitet. Zunächst entsteht hauptsächlich Dichlordimethylsilan.[3]
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Disproportionierung: Unter den herrschenden Reaktionsbedingungen disproportioniert das primär gebildete Dichlordimethylsilan zu Chlortrimethylsilan und Trichlormethylsilan.[3]
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Aufreinigung: Das entstehende Produktgemisch wird durch fraktionierte Destillation aufgrund der unterschiedlichen Siedepunkte der Komponenten getrennt.[3]
Bildunterschrift: Workflow der Müller-Rochow-Synthese für Methylchlorsilane.
Protokoll 2: Durchführung der Hydrolyse im Labormaßstab
Dieses Protokoll beschreibt die qualitative Durchführung der Hydrolyse von Trichlormethylsilan, um dessen Reaktivität zu demonstrieren.[4]
Warnung: Aufgrund der Freisetzung von Chlorwasserstoffgas muss dieser Versuch zwingend unter einem Abzug durchgeführt werden.[4][5] Das Tragen von Schutzbrille, Handschuhen und Laborkittel ist unerlässlich.[4][5]
Materialien:
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Trichlormethylsilan (Xi, F)[4]
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Destilliertes Wasser
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Reagenzglas
-
Pipette
Methodik:
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Vorbereitung: Ein Reagenzglas wird im Abzug mit ca. 18 ml Wasser befüllt.[4]
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Reaktionsstart: Vorsichtig werden 2 ml Trichlormethylsilan zum Wasser in das Reagenzglas gegeben.[4]
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Beobachtung: Es kommt zu einer sofortigen und heftigen Reaktion. Ein starkes Aufbrausen ist zu beobachten, bei dem Gas (Chlorwasserstoff) entweicht.[4] Gleichzeitig bildet sich ein weißer Feststoff, der sich an den Wänden des Reagenzglases absetzt.[4]
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Abschluss: Die Reaktion ist abgeschlossen, wenn kein Aufbrausen mehr zu beobachten ist und sich der Feststoff abgesetzt hat. Das Produkt ist ein polymeres Methylsiloxan.
Sicherheitshinweise
Trichlormethylsilan ist als Gefahrstoff eingestuft und erfordert besondere Vorsichtsmaßnahmen bei der Handhabung.
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Gefahrenpiktogramme: GHS02 (Flamme), GHS05 (Ätzwirkung), GHS06 (Totenkopf mit gekreuzten Knochen).
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Signalwort: Gefahr.[1]
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H-Sätze (Gefahrenhinweise):
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P-Sätze (Sicherheitshinweise):
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P210: Von Hitze, heißen Oberflächen, Funken, offenen Flammen und anderen Zündquellen fernhalten. Nicht rauchen.[6]
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P280: Schutzhandschuhe/Schutzkleidung/Augenschutz/Gesichtsschutz tragen.[6]
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P301 + P312: BEI VERSCHLUCKEN: Bei Unwohlsein GIFTINFORMATIONSZENTRUM/Arzt anrufen.[6]
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P303 + P361 + P353: BEI BERÜHRUNG MIT DER HAUT (oder dem Haar): Alle kontaminierten Kleidungsstücke sofort ausziehen. Haut mit Wasser abwaschen.[6]
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P304 + P340 + P310: BEI EINATMEN: Die Person an die frische Luft bringen und für ungehinderte Atmung sorgen. Sofort GIFTINFORMATIONSZENTRUM/Arzt anrufen.[6]
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P305 + P351 + P338: BEI KONTAKT MIT DEN AUGEN: Einige Minuten lang behutsam mit Wasser spülen. Eventuell vorhandene Kontaktlinsen nach Möglichkeit entfernen. Weiter spülen.[6]
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P403 + P235: An einem gut belüfteten Ort aufbewahren. Kühl halten.[1][6]
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Bildunterschrift: Logischer Workflow für die sichere Handhabung von Trichlormethylsilan.
References
- 1. Trichlor(methyl)silan – Wikipedia [de.wikipedia.org]
- 2. Chlor(trimethyl)silan – Wikipedia [de.wikipedia.org]
- 3. Chlortrimethylsilan [chemie.de]
- 4. Hydrolyse von Chlormethylsilanen [chemiedidaktik.uni-wuppertal.de]
- 5. Geschwindigkeit der Hydrolyse von Chlormethylsilanen [chemiedidaktik.uni-wuppertal.de]
- 6. merckmillipore.com [merckmillipore.com]
